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Compound of Interest

Compound Name: Methanol-d4

Cat. No.: B120146

For researchers, scientists, and professionals in drug development, the purity and performance
of solvents are paramount to achieving accurate and reproducible results. Methanol-d4
(CD30D), a deuterated isotopologue of methanol, is a critical solvent in Nuclear Magnetic
Resonance (NMR) spectroscopy and as a mobile phase in mass spectrometry. This guide
provides an objective comparison of Methanol-d4 from various suppliers based on publicly
available data, details common experimental protocols for purity assessment, and offers a
logical workflow for inter-supplier comparison.

Data Presentation: Inter-Supplier Purity Comparison

The performance of Methanol-d4 is intrinsically linked to its purity, primarily its isotopic
enrichment (atom % D) and the presence of impurities such as water and residual non-
deuterated solvent. The following table summarizes the purity specifications from several major
suppliers.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b120146?utm_src=pdf-interest
https://www.benchchem.com/product/b120146?utm_src=pdf-body
https://www.benchchem.com/product/b120146?utm_src=pdf-body
https://www.benchchem.com/product/b120146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

) Product Isotopic ] Other
Supplier/Br . Water Chemical .
Name/Grad Purity ) Specificatio
and Content Purity
e (atom % D) ns
Methanol-d4,
) <0.030% (K.
Sigma- for NMR ) =299% (CP)[2]
_ >99.8%[1] Fischer, H20 -
Aldrich/Merck  spectroscopy [3]
] + D20)
MagniSolv™
. Specified by
Sigma- )
] Methanol-d4 299.95%[4] Karl Fischer - -
Aldrich/Merck
and NMR[4]
Cambridge Also available
Methanol-Da )
Isotope 99.8%][5] - 99.5%][5] with 0.05%
_ (D, 99.8%)
Laboratories viv TMS[6]
Cambridge Methanol-da4
Isotope “100%" (D, 99.95%[7] - 99.5%[7] -
Laboratories 99.95%)
Thermo
S Methanol-d4,
Scientific 99.8%)][8] - - -
) for NMR
Chemicals
<0.05%
Methanol d4 )
deutraMed 99%[9] (Coulometric) - -
CD30D
[9]
Certificate of
Analysis
Simson provided with
Methanol D4 - - -
Pharma every
compound[10

]

Note: This data is based on information available on the suppliers' websites and may vary by

specific product lot. Users should always refer to the Certificate of Analysis (CoA) for the most

accurate and up-to-date information.
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Experimental Protocols

To independently verify the purity and performance of Methanol-d4, researchers can employ
several standard analytical techniques.

Determination of Isotopic Purity by Nuclear Magnetic
Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary method for determining the degree of deuteration.[11] By
acquiring a proton (*H) NMR spectrum of the neat solvent, the residual proton signals of the
methyl group (CHD20D) and the hydroxyl group (-OH) can be integrated and compared to a
known internal standard.

Protocol:

o Sample Preparation: An exact amount of a suitable internal standard (e.g., benzene or 1,4-
dioxane) is added to a precise volume of the Methanol-d4 to be tested in an NMR tube.

o Data Acquisition: A quantitative *H NMR spectrum is acquired. Key parameters include a
sufficient relaxation delay (D1) to ensure full relaxation of all signals for accurate integration.

o Data Analysis: The integral of the residual solvent peak (CHD20D) is compared to the
integral of the known standard. The concentration of the residual protonated species is
calculated, and from this, the atom % D is determined. The water peak can also be
integrated to estimate water content.

Determination of Water Content by Karl Fischer Titration

Karl Fischer titration is a highly accurate method for quantifying water content in solvents.
Protocol:
e Instrument Setup: A calibrated Karl Fischer titrator is used.

o Sample Preparation: A known volume or weight of the Methanol-d4 is injected into the
titration cell.
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 Titration: The sample is titrated with a standardized Karl Fischer reagent. The endpoint is
detected potentiometrically.

o Calculation: The amount of water in the sample is calculated based on the volume of titrant
consumed.

Performance Evaluation in Mass Spectrometry

For applications in mass spectrometry, the solvent's performance is evaluated by assessing the
background noise and the presence of any interfering peaks.

Protocol:

o System Setup: The mass spectrometer is set up for a typical analysis in which the Methanol-
d4 would be used as a solvent or mobile phase component.

» Blank Run: A blank gradient is run with the Methanol-d4 to be tested.

o Data Analysis: The total ion chromatogram (TIC) and mass spectra are examined for any
background ions, adducts, or contaminants that could interfere with the analysis of the
intended samples.

Mandatory Visualization
Experimental Workflow for Inter-Supplier Comparison

The following diagram illustrates a logical workflow for comparing Methanol-d4 from different
suppliers.
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Based on initial specs
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Analyze MS for Background Noise & Contaminants

‘ Run Blank Gradient in Mass Spectrometer
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Final Supplier Selection

Click to download full resolution via product page
Caption: Workflow for comparing Methanol-d4 from different suppliers.

This structured approach, combining the analysis of supplier-provided data with independent
experimental verification, will enable researchers to make an informed decision on the most
suitable Methanol-d4 for their specific high-sensitivity applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratories, DLM-51-10X0.5 [isotope.com]

o 8. Methanol-d4, for NMR, 99.8 atom % D 10 mL | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

e 9. deutramed.com [deutramed.com]
e 10. Methanol D4 | CAS No- 811-98-3 | Simson Pharma Limited [simsonpharma.com]
e 11. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [A Comparative Guide to Methanol-d4 for Researchers
and Scientists]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120146#inter-supplier-comparison-of-methanol-d4-
purity-and-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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